![molecular formula C17H15N7O B2399300 N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-(1H-tetrazol-1-yl)acetamide CAS No. 1795457-20-3](/img/structure/B2399300.png)
N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-(1H-tetrazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-(1H-tetrazol-1-yl)acetamide, commonly known as MIP-TA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MIP-TA belongs to the class of tetrazole-containing compounds, which have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In
Scientific Research Applications
Synthesis and Medicinal Chemistry
Friedländer Synthesis : This synthesis approach is used to create complex heterocyclic compounds, including imidazo[1,2-a]pyridines, which have potential applications in medicinal chemistry due to their biological activity. For example, the synthesis of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine, a food carcinogen, illustrates the chemical reactions that can be used to create similar compounds (Lindström, 1995).
Antiviral Agents : A series of imidazo[1,2-a]pyridines were designed and tested as antirhinovirus agents, showcasing the potential of these compounds in antiviral research. The synthesis process highlighted the importance of the imidazo ring and its contribution to antiviral activity (Hamdouchi et al., 1999).
Biological Activity and Drug Discovery
ACAT Inhibitors : Compounds structurally related to N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-(1H-tetrazol-1-yl)acetamide have been identified as potent inhibitors of acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), suggesting their potential in treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Melatonin Receptor Ligands : The design and synthesis of imidazo[1,2-a]pyridines as melatonin receptor ligands demonstrate the versatility of this chemical class in developing new therapeutics targeting the melatonin receptor, which could have implications in sleep disorders and circadian rhythm regulation (El Kazzouli et al., 2011).
properties
IUPAC Name |
N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-(tetrazol-1-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N7O/c1-12-5-4-8-23-9-15(20-17(12)23)13-6-2-3-7-14(13)19-16(25)10-24-11-18-21-22-24/h2-9,11H,10H2,1H3,(H,19,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCUKTIOXEZAHMH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C2)C3=CC=CC=C3NC(=O)CN4C=NN=N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N7O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-(1H-tetrazol-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.